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Compound of Interest

Compound Name: N-Boc-2-(4-aminophenyl)ethanol

Cat. No.: B180218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for N-Boc-2-(4-
aminophenyl)ethanol (CAS No: 104060-23-3), a key intermediate in pharmaceutical
synthesis. The following sections consolidate critical safety information, physical and chemical
properties, and handling procedures to ensure its safe use in a laboratory and research
environment.

Physicochemical and Safety Data

The following tables summarize the key quantitative data for N-Boc-2-(4-
aminophenyl)ethanol, compiled from various supplier safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C13H19NO3 [1]
Molecular Weight 237.29 g/mol [1]
Appearance Solid [2]
Melting Point 104 - 108 °C [3]

Room Temperature (Sealed in
Storage Temperature - [2]

dry conditions)

Table 2: Hazard ldentification and GHS Classification
Hazard Statement GHS Classification Signal Word
] Acute toxicity, Oral (Category ]
H302: Harmful if swallowed 2 Warning
H315: Causes skin irritation Skin irritation (Category 2) Warning
H319: Causes serious eye Serious eye irritation (Category ]
L Warning
irritation 2A)
] Specific target organ toxicity —

H335: May cause respiratory ] ]
o single exposure (Category 3), Warning
irritation )

Respiratory system

Source:[2]

Table 3: Precautionary Statements
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.

IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P330 Rinse mouth.

Take off contaminated clothing and wash it
P362 + P364

before reuse.

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Source:[4][5]
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Experimental Protocols

Detailed experimental protocols for the determination of toxicological and physicochemical
properties of N-Boc-2-(4-aminophenyl)ethanol are not publicly available in the provided
Material Safety Data Sheets. These studies are typically conducted by the manufacturer and
are often proprietary. The data presented in the SDS are summaries of these internal findings
and are provided to ensure safe handling and use.

Emergency Procedures and Handling

Chemical Spill Response Workflow

The following diagram outlines a logical workflow for responding to a chemical spill of N-Boc-2-
(4-aminophenyl)ethanol in a laboratory setting. Adherence to this protocol is crucial for
minimizing exposure and ensuring the safety of all personnel.
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Workflow for Chemical Spill Response

Evacuate Immediate Area

i

Alert Supervisor and Safety Officer

Assess the Spill
(Size and Location)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain the Spill
(Use absorbent material)

Collect and Neutralize Waste

Decontaminate the Area

Dispose of Waste in Accordance with Regulations

Document the Incident

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps for a safe and effective response to a chemical
spill.

First Aid Measures

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[6]

« If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower. If skin irritation occurs, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Use only in a
well-ventilated area. Wash hands thoroughly after handling.

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
sealed. Store locked up.

This guide is intended to provide essential safety information for trained professionals. Always
refer to the complete Safety Data Sheet from your supplier before handling this chemical and
ensure that appropriate engineering controls and personal protective equipment are in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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